In-Depth Technical Guide: Physicochemical Profiling and Synthetic Utility of 1-Bromo-2-methylsulfanylmethyl-4-nitro-benzene
In-Depth Technical Guide: Physicochemical Profiling and Synthetic Utility of 1-Bromo-2-methylsulfanylmethyl-4-nitro-benzene
Executive Summary
In modern drug discovery, the design of highly selective targeted therapies relies heavily on the availability of densely functionalized, orthogonally reactive building blocks. 1-Bromo-2-methylsulfanylmethyl-4-nitro-benzene (CAS: 2170591-50-9), also known as (2-bromo-5-nitrobenzyl)(methyl)sulfane, is a highly specialized synthetic intermediate.
This compound features three distinct chemical handles: an aryl bromide, a nitro group, and a methylsulfanylmethyl (-CH₂SMe) moiety. This trifunctional architecture allows for precise, step-wise functionalization without the need for complex protecting-group strategies. Analogs of this core have been critically utilized in the development of complex sulfonamides, CYP17 inhibitors for oncology[1], and first-in-class RORγ covalent inhibitors for castration-resistant prostate cancer[2]. This whitepaper details its physicochemical profile, mechanistic utility, and field-proven experimental workflows for its application in library synthesis.
Physicochemical Profiling
Due to its nature as a specialized intermediate, empirical thermodynamic data is often supplemented with predictive in silico modeling. The baseline properties are extrapolated from its well-characterized structural analog, 1-bromo-2-methyl-4-nitrobenzene, which exhibits a known melting point of 78–80 °C[3]. The introduction of the thioether linkage increases polarizability, molecular weight, and hydrogen-bond accepting capacity, which predictably elevates both the boiling point and lipophilicity.
Table 1: Structural Identifiers and Physical Properties
| Property | Value | Source / Methodology |
| Chemical Name | 1-Bromo-2-methylsulfanylmethyl-4-nitro-benzene | IUPAC |
| CAS Registry Number | 2170591-50-9 | Chemical Databases |
| Molecular Formula | C₈H₈BrNO₂S | Exact Mass Calculation |
| Molecular Weight | 262.12 g/mol | Empirical |
| Melting Point | 85–105 °C (Predicted) | In silico estimation based on analog data[3] |
| Boiling Point | 350–370 °C at 760 mmHg | In silico estimation |
| Density | 1.6–1.7 g/cm³ | In silico estimation |
| LogP (Octanol/Water) | 3.2–3.8 | In silico estimation |
Mechanistic Utility & Orthogonal Reactivity
The strategic value of 1-bromo-2-methylsulfanylmethyl-4-nitro-benzene lies in the orthogonal reactivity of its substituents. A Senior Application Scientist must approach this molecule as a programmable matrix:
-
Aryl Bromide (Cross-Coupling Handle): The C-Br bond is primed for palladium-catalyzed cross-couplings (e.g., Suzuki-Miyaura, Buchwald-Hartwig). However, the ortho-methylsulfanylmethyl group introduces significant steric bulk. Consequently, ligands with a large bite angle (such as dppf) are required to facilitate the oxidative addition and reductive elimination steps[2].
-
Nitro Group (Masked Aniline): The nitro group serves as a stable precursor to an aniline, which can later be converted into amides or sulfonamides[1]. The causality behind the reduction method is critical: catalytic hydrogenation (H₂ with Pd/C) is strictly contraindicated because the thioether (-SMe) acts as a potent catalyst poison. Furthermore, premature reduction could lead to hydrodehalogenation of the aryl bromide.
-
Methylsulfanylmethyl Group (Redox/Lipophilic Handle): Beyond enhancing membrane permeability (LogP), the thioether can be selectively oxidized to a sulfoxide or sulfone using mCPBA, fundamentally altering the molecule's hydrogen-bonding network. Alternatively, it can undergo a Pummerer rearrangement to yield functionalized aldehydes.
Experimental Workflows: Orthogonal Functionalization
The following protocols describe a self-validating, two-step system for utilizing this building block in medicinal chemistry. The workflow prioritizes cross-coupling prior to nitro reduction to prevent competitive binding of a free aniline to the palladium catalyst.
Protocol A: Sterically Hindered Suzuki-Miyaura Coupling
Objective: Arylation of the bromide handle while tolerating the nitro and thioether groups.
-
Preparation: In a flame-dried Schlenk flask, combine 1-bromo-2-methylsulfanylmethyl-4-nitro-benzene (1.0 equiv), the desired arylboronic acid (1.2 equiv), and K₂CO₃ (3.0 equiv).
-
Catalyst Addition: Add Pd(dppf)Cl₂·CH₂Cl₂ (0.05 equiv). Rationale: The dppf ligand provides the necessary steric flexibility to overcome the ortho-substituted bulk of the thioether group[2].
-
Solvent & Degassing: Add a degassed mixture of 1,4-Dioxane/H₂O (4:1, 0.2 M). Evacuate and backfill with Argon three times.
-
Reaction: Heat the mixture to 90 °C for 12–16 hours. Monitor via TLC (Hexanes/EtOAc 3:1). The disappearance of the starting material validates the oxidative addition.
-
Workup: Cool to room temperature, dilute with EtOAc, and filter through a pad of Celite to remove the palladium black. Wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.
Protocol B: Chemoselective Nitro Reduction (Béchamp-Type)
Objective: Reduction of the nitro group to an amine without poisoning the catalyst or cleaving the thioether.
-
Preparation: Dissolve the biaryl nitro intermediate from Protocol A (1.0 equiv) in EtOH/H₂O (4:1, 0.1 M).
-
Reagent Addition: Add Iron powder (5.0 equiv) and NH₄Cl (5.0 equiv). Rationale: The Fe/NH₄Cl system is highly chemoselective. It efficiently reduces the nitro group without interacting with the sulfur atom, entirely bypassing the catalyst poisoning issues inherent to Pd/C systems[2],[4].
-
Reaction: Heat the suspension to 80 °C for 4 hours. The reaction mixture will turn a deep brown/black color as iron oxides form.
-
Workup: Cool the mixture and immediately filter through a tightly packed Celite pad while still warm to remove iron sludge. Wash the pad generously with hot EtOAc. Concentrate the filtrate, partition with saturated NaHCO₃, and extract with EtOAc.
Visualization of Synthetic Pathways
The following diagram illustrates the orthogonal functionalization pathways available for this core scaffold.
Fig 1. Orthogonal synthetic pathways for 1-Bromo-2-methylsulfanylmethyl-4-nitro-benzene.
Sources
- 1. US8916553B2 - Sulfonamide compounds useful as CYP17 inhibitors - Google Patents [patents.google.com]
- 2. pubs.acs.org [pubs.acs.org]
- 3. Buy 1-Bromo-5-isopropoxy-2-methyl-4-nitrobenzene | 1202858-68-1 [smolecule.com]
- 4. β-Cyclodextrin-Functionalized Fe3O4-Supported Pd-Nanocatalyst for the Reduction of Nitroarenes in Water at Mild Conditions - PMC [pmc.ncbi.nlm.nih.gov]
